Cas no 8069-81-6 (Streptocyclin)

Streptocyclin is a broad-spectrum antibiotic combination composed of streptomycin and oxytetracycline. It is primarily used in veterinary medicine to treat bacterial infections in livestock, including respiratory, gastrointestinal, and systemic infections. The synergistic action of streptomycin (an aminoglycoside) and oxytetracycline (a tetracycline) enhances efficacy against Gram-positive and Gram-negative bacteria. Streptocyclin is administered via intramuscular or subcutaneous injection, ensuring rapid systemic distribution. Its key advantages include high bioavailability, prolonged therapeutic action, and effectiveness against resistant bacterial strains. Proper dosage and withdrawal periods are essential to minimize resistance development and ensure food safety. The product is widely utilized in poultry, swine, and cattle for disease control and prevention.

Streptocyclin structure

Product name:Streptocyclin

CAS No:8069-81-6

MF:C₆₄H₁₀₇ClN₁₆O₄₄S₃

MW:1936.26319432259

CID:2722659

Streptocyclin Chemical and Physical Properties

Names and Identifiers

- D-Streptamine, o-2-deoxy-2-(methylamino)-alpha-L-glucopyranosyl-(1-2)-o-5-deoxy-3-C-formyl-alpha-L-lyxofuranosyl-(1-4)-N,N'-bis(aminoiminomethyl)-, sulfate (2:3) (salt), mixt. with (4S-(4alpha,4aalpha,5alpha,6beta,12aalpha))-7-chloro-4-(dimethylamino)-1,4,4A,5,5A,6,11,12A-octahydro-3,6,10,12,12A-pentahydroxy-6-methyl-1,11-dioxo-
- Streptocyclin
- Streptocycline
- Inchi： 1S/C22H23ClN2O8.2C21H39N7O12.3H2O4S/c1-21(32)7-6-8-15(25(2)3)17(28)13(20(24)31)19(30)22(8,33)18(29)11(7)16(27)12-10(26)5-4-9(23)14(12)21;2*1-5-21(36,4-30)16(40-17-9(26-2)13(34)10(31)6(3-29)38-17)18(37-5)39-15-8(28-20(24)25)11(32)7(27-19(22)23)12(33)14(15)35;3*1-5(2,3)4/h4-5,7-8,15,26-27,30,32-33H,6H2,1-3H3,(H2,24,31);2*4-18,26,29,31-36H,3H2,1-2H3,(H4,22,23,27)(H4,24,25,28);3*(H2,1,2,3,4)/t7-,8-,15-,21-,22-;2*5-,6-,7+,8-,9-,10-,11+,12-,13-,14+,15+,16-,17-,18-,21+;;;/m000.../s1
- InChI Key： JHMGIEQMCLPPPH-OWWKMAFPSA-N
- SMILES： ClC1C([H])=C([H])C(=C2C(=C3C([C@@]4(C(=C(C(N([H])[H])=O)C([C@]([H])([C@]4([H])C([H])([H])[C@]3([H])[C@@](C([H])([H])[H])(C2=1)O[H])N(C([H])([H])[H])C([H])([H])[H])=O)O[H])O[H])=O)O[H])O[H].S(=O)(=O)(O[H])O[H].S(=O)(=O)(O[H])O[H].S(=O)(=O)(O[H])O[H].O([C@@]1([H])[C@@]([H])([C@@](C([H])=O)([C@]([H])(C([H])([H])[H])O1)O[H])O[C@@]1([H])[C@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O[H])O1)O[H])O[H])N([H])C([H])([H])[H])[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@]([H])([C@]1([H])/N=C(\N([H])[H])/N([H])[H])O[H])/N=C(\N([H])[H])/N([H])[H])O[H])O[H].O([C@@]1([H])[C@@]([H])([C@@](C([H])=O)([C@]([H])(C([H])([H])[H])O1)O[H])O[C@@]1([H])[C@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O[H])O1)O[H])O[H])N([H])C([H])([H])[H])[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@]([H])([C@]1([H])/N=C(\N([H])[H])/N([H])[H])O[H])/N=C(\N([H])[H])/N([H])[H])O[H])O[H]

Streptocyclin Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	S687505-50mg	Streptocyclin	8069-81-6	50mg	$167.00	2023-05-17
TRC	S687505-250mg	Streptocyclin	8069-81-6	250mg	$620.00	2023-05-17
TRC	S687505-500mg	Streptocyclin	8069-81-6	500mg	$1315.00	2023-05-17

Streptocyclin Related Literature

1. Buried treasure: biosynthesis, structures and applications of cyclic peptides hidden in seed storage albumins

B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
2. Bright fluorescence through activation of a low absorption fluorophore: the case of a unique naphthalimide–tetrazine dyad†

Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
3. Cage carbon-substitute does matter for aggregation-induced emission features of o-carborane-functionalized anthracene triads†

Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
4. Calcium concentration of drinking water to improve calcium intake: A simulation study

GabrielaCormick,IrisBRomero,NataliaMatamoros,MiriamSosa,MFernandaGugoleOttaviano,LorenaGaritta,JoséMBelizán,LuzGibbons
5. Base catalyzed sustainable synthesis of phenyl esters from carboxylic acids using diphenyl carbonate†

Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160

Additional information on Streptocyclin

Streptocyclin: A Comprehensive Overview

Streptocyclin, also known by its CAS No. 8069-81-6, is a compound of significant interest in the fields of microbiology and pharmacology. This compound has garnered attention due to its unique properties and potential applications in various industries, particularly in the development of novel antimicrobial agents.

The antimicrobial activity of Streptocyclin has been extensively studied, with recent research highlighting its effectiveness against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a promising candidate for addressing the growing challenge of antibiotic resistance.

Recent studies have delved into the mechanism of action of Streptocyclin, revealing that it primarily targets bacterial cell membranes, disrupting their integrity and leading to cell death. This mechanism is distinct from traditional antibiotics, offering a novel approach to combating infections.

In addition to its antimicrobial properties, Streptocyclin has shown potential in other therapeutic areas, such as inflammation and immune modulation. Researchers have explored its ability to modulate immune responses, which could pave the way for its use in treating autoimmune diseases or enhancing vaccine efficacy.

The synthesis and characterization of Streptocyclin have also been subjects of recent investigations. Scientists have developed more efficient methods for its production, ensuring scalability for potential large-scale manufacturing. These advancements are crucial for translating laboratory findings into real-world applications.

Furthermore, the safety profile of Streptocyclin has been evaluated in preclinical studies, demonstrating minimal toxicity at therapeutic doses. This finding is encouraging for its potential use in human medicine.

Looking ahead, the future of Streptocyclin seems bright, with ongoing research exploring its efficacy against multidrug-resistant pathogens and its potential as a combination therapy with existing antibiotics.